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Core Mechanism: Renal Sodium and Glucose Excretion

The foundational mechanism of dapagliflozin occurs in the kidney. By selectively inhibiting Sodium-
Glucose Cotransporter 2 (SGLT2) in the early segment of the proximal tubule, dapagliflozin blocks the

reabsorption of filtered glucose and sodium [1]. This leads to:

¢ Increased urinary glucose excretion (glucosuria)
¢ Increased urinary sodium excretion (natriuresis)

The increased solute load in the tubule obligates water excretion, resulting in esmotic diuresis [1]. This also

influences tubuloglomerular feedback, reducing intraglomerular pressure [1].

Quantitative Effects Across Renal Function Levels

The efficacy of dapagliflozin's effects varies with a patient's underlying kidney function. The table below

summarizes key findings from a pooled analysis of 11 phase 3 clinical trials [2].
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Cardiovascular
Risk Factor

Effect in eGFR =90
mL/min/1.73 m?

Effect in eGFR =60 to
<90 mL/min/1.73 m?

Effect in eGFR 245 to
<60 mL/min/1.73 m?

HbA1c (Glycemic
Control)

Body Weight

Blood Pressure

Hematocrit

Albuminuria
(UACR)

Placebo-adjusted
reduction: ~ 0.6%

Consistent reductions,
independent of baseline
eGFR

Consistent reductions,
independent of baseline
eGFR

Consistent increases,
independent of baseline

eGFR

Reductions observed

Placebo-adjusted
reduction: ~ 0.5%

Consistent reductions,
independent of baseline
eGFR

Consistent reductions,
independent of baseline
eGFR

Consistent increases,
independent of baseline

eGFR

Reductions observed

Placebo-adjusted
reduction: ~ 0.3%

Consistent reductions,
independent of baseline
eGFR

Consistent reductions,
independent of baseline
eGFR

Consistent increases,
independent of baseline
eGFR

Largest placebo-
adjusted reduction

Source: Adapted from Clin J Am Soc Nephrol. 2017;12(5):751-759 [2]. Abbreviations: eGFR, estimated

glomerular filtration rate; UACR, urinary albumin-to-creatinine ratio.

Beyond the Kidney: Multifaceted Organ Signaling

Pathways

The benefits of dapagliflozin extend beyond diuresis and natriuresis, involving direct effects on various

organs. The diagram below summarizes the key signaling pathways identified in preclinical research.
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Dapagliflozin's multi-organ signaling pathways. EMT: Epithelial-to-Mesenchymal Transition.

Key Experimental Models and Protocols

The following table outlines the main experimental approaches used to elucidate dapagliflozin's mechanisms

in the studies cited.
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Research Key In-Vitro/Ex-Vivo Key In-Vivo Primary Interventions &
Focus Models Models Measurements

| Direct Cardiac Protection | - Isoproterenol (ISO)-stimulated cardiomyocytes [3] | - Normoglycemic rabbit

CHF model (aortic constriction) [4] | - Interventions: DAPA co-treatment or post-stimulation.

¢ Measurements: Cell size, ROS, inflammation markers (AKT pathway), fibrosis (TGF-1/Smad),
echocardiography, plasma NT-proBNP, tissue collagen [3] [4]. | | Endothelial Function & Anti-
inflammation | - TNF-a or LPS-stimulated Aortic Endothelial Cells (AECSs) [3] | Information not
covered in search results | - Interventions: DAPA treatment in inflamed cells.

e Measurements: PISK/AKT/MAPK pathway activation, eNOS expression, inflammatory cytokine
levels [3]. | | Anti-fibrotic Effects (Peritoneum) | - High glucose-stimulated Human Peritoneal
Mesothelial Cells (HPMCs/HMrSV5) [5] | - Rat model of uremic peritoneal dialysis [5] | -
Interventions: DAPA added to high-glucose medium; DAPA oral gavage in rats.

e Measurements: ENKUR/PI3K/AKT pathway proteins, EMT markers (E-cadherin, a-SMA), peritoneal
thickness, ultrafiltration volume [5]. | | Natriuresis & Osmotic Diuresis | Information not covered in
search results | - Human clinical trials and pooled analyses [2] [6] | - Interventions: DAPA 5mg/10mg
daily in patients (T2D, HF, CKD).

e Measurements: 24-hour urinary glucose, sodium and volume excretion; plasma volume/hematocrit
changes; electrolyte levels [2] [1] [6]. |

Clinical Implications and Clinical Trial Evidence

The mechanisms described translate into proven clinical benefits, supported by large-scale outcome trials:

¢ Heart Failure: Dapagliflozin reduces the risk of cardiovascular death and hospitalization for heart
failure in patients across the full spectrum of ejection fraction [7] [1].

e Chronic Kidney Disease: It reduces the risk of sustained eGFR decline, end-stage kidney disease,
cardiovascular death, and heart failure hospitalization in patients with CKD, with or without diabetes

(71 [1].

The diagram below illustrates the journey from the primary renal action to the resulting clinical benefits.
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Proposed pathway from dapagliflozin's mechanism to clinical benefits.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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